Cas no 2305078-79-7 ((2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride)

• Product Name: (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride
• CAS No: 2305078-79-7
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD31693619
• CID: 4777163
• PubChem ID: 138393707
• Update Time: 2026-02-27

(2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride
• tert-Butyl ((2R,4S)-2-methylpiperidin-4-yl)carbamate hydrochloride
• SB35656
• tert-butyl (2R,4S)-2-methylpiperidin-4-ylcarbamate hydrochloride
• 2305078-79-7
• tert-butyl N-[(2R,4S)-2-methylpiperidin-4-yl]carbamate;hydrochloride
• F85919
• MFCD31693619
• tert-Butyl N-[(2R,4S)-2-methyl-4-piperidyl]carbamate hydrochloride
• (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamicacidtert-butylesterhydrochloride
• BS-47600
• CS-0340197

• MDL： MFCD31693619
• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-9(5-6-12-8)13-10(14)15-11(2,3)4;/h8-9,12H,5-7H2,1-4H3,(H,13,14);1H/t8-,9+;/m1./s1
• InChI Key： AAXPAHGOEJLWNJ-RJUBDTSPSA-N
• SMILES： Cl.O(C(C)(C)C)C(N[C@H]1CCN[C@H](C)C1)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride

Introduction to (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2305078-79-7)

(2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2305078-79-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a versatile heterocyclic amine that plays a crucial role in the development of various therapeutic agents. The chiral centers at the 2 and 4 positions of the piperidine ring confer unique stereochemical properties, making this compound an important intermediate in the synthesis of enantiomerically pure drugs.

The structure of (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride is characterized by a tert-butyl carbamate group attached to the nitrogen atom of the piperidine ring, which serves as a protecting group for the amine functionality. The presence of this protecting group allows for selective functionalization and manipulation of other parts of the molecule, facilitating the synthesis of complex drug molecules with high stereoselectivity and regioselectivity.

Recent studies have highlighted the potential applications of (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to control the stereochemistry during synthesis is crucial for achieving high potency and selectivity, making this compound an invaluable tool in drug discovery.

In addition to its role as an intermediate, (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride has been explored for its potential biological activities. Research conducted at several academic institutions has shown that this compound exhibits promising neuroprotective effects. In vitro studies using neuronal cell lines demonstrated that treatment with this compound reduced oxidative stress and prevented apoptosis induced by various neurotoxic agents. These findings suggest that (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility and functional versatility of (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride have also made it an attractive target for process chemistry optimization. Industrial-scale synthesis of this compound has been optimized to improve yield and reduce costs, making it more feasible for large-scale pharmaceutical production. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, ensuring that the final product meets stringent quality standards.

In conclusion, (2R,4S)-(2-Methyl-piperidin-4-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2305078-79-7) is a versatile and valuable compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique stereochemical properties and biological activities make it an essential building block in the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.